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Compound of Interest

Compound Name: Ceftolozane Sulfate

Cat. No.: B606592

Technical Support Center: Ceftolozane Sulfate

This technical support center provides guidance for researchers, scientists, and drug
development professionals on minimizing the degradation of Ceftolozane sulfate during
storage and handling.

Frequently Asked Questions (FAQSs)

Q1: What are the optimal storage conditions for Ceftolozane sulfate powder?

Al: Ceftolozane sulfate powder is hygroscopic and sensitive to temperature and light.[1] For
long-term storage, it is recommended to store the powder under refrigeration at 2°C to 8°C and
protected from light.[1][2] A retest period of 12 months has been suggested for storage at
-20°C.[1] For shipments of short duration (less than two weeks), room temperature is
acceptable.[3]

Q2: How should | prepare and store stock solutions of Ceftolozane sulfate?

A2: Stock solutions should be prepared using an appropriate solvent and stored frozen to
ensure stability. For optimal long-term stability, store stock solutions at -80°C for up to 6 months
or at -20°C for up to 1 month.[3][4] It is crucial to keep the solutions in sealed containers to
protect them from moisture.[4][5] To prevent degradation from repeated freeze-thaw cycles, it is
advisable to aliquot the stock solution into smaller, single-use volumes.[4]
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Q3: What factors can cause Ceftolozane sulfate to degrade?

A3: The primary factors that can lead to the degradation of Ceftolozane sulfate are elevated
temperature, inappropriate pH, and exposure to light and moisture.[1][2][6] The molecule is a
white to off-white hygroscopic powder.[1] It is also incompatible with strong acids, strong
alkalis, and strong oxidizing or reducing agents.[3]

Q4: My Ceftolozane sulfate solution has changed color. Is it still usable?

A4: Ceftolozane sulfate solutions for infusion are typically clear and colorless to slightly
yellow.[7] A slight color change to yellow may not necessarily indicate a loss of potency.[2]
However, any significant color change or the appearance of particulate matter should be a
cause for concern, and the solution should be discarded.[7] One study noted that solutions
yellowed after 24 hours in elastomeric devices at 37°C, which coincided with the appearance of
degradation products.[8]

Q5: Can | use Ceftolozane sulfate in solutions with other drugs?

A5: Co-administration with other drugs should be approached with caution. Ceftolozane
sulfate is physically incompatible with several drugs, including albumin, amphotericin B,
caspofungin, cyclosporine, nicardipine, and phenytoin sodium, which can cause turbidity
changes.[9][10] It is also incompatible with propofol, which can lead to the formation of an oily
layer.[9][10]
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Issue

Potential Cause

Recommended Action

Unexpectedly low activity in

bioassays

Degradation of Ceftolozane
sulfate due to improper

storage or handling.

1. Review storage conditions
of both the powder and stock
solutions. 2. Prepare fresh
stock solutions from a new vial
of powder. 3. Verify the pH of

your experimental media.

Precipitate forms in the

solution

Incompatibility with the solvent
or another component in the

mixture.

1. Ensure all components are
fully dissolved. 2. Check for
known incompatibilities with
other drugs or excipients.[9]
[10] 3. Prepare a fresh solution
using a recommended diluent
such as 0.9% Sodium Chloride
for Injection or 5% Dextrose for
Injection.[7][11]

Discoloration of the solid

powder

Exposure to light or moisture.

Discard the powder and obtain
a new vial. Ensure proper
storage in a dark, dry

environment.[1][2]

Data Summary Tables

Table 1: Recommended Storage Conditions for Ceftolozane Sulfate
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Storage ) »
Form Duration Additional Notes
Temperature
Protect from light.[1]
Powder 2°Cto 8°C Long-term

[2]

12 months (retest
-20°C ) [1]
period)

] Sealed storage, away
Stock Solution -80°C 6 months )
from moisture.[3][4]

Sealed storage, away
-20°C 1 month )
from moisture.[3][4]

In 0.9% sodium

Room Temperature 24 hours chloride or 5%

Reconstituted/Diluted

Solution
dextrose.[7]

In 0.9% sodium
2°Cto 8°C 7 days chloride or 5%

dextrose.[7]

Table 2: Stability of Ceftolozane in Solution under Stress Conditions
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_ Remaining
Concentratio ) ]
Temperature Diluent Ceftolozane  Time Reference
(%)
5mg/mL & 20 0.9% Sodium
32°C ] <95% 18 hours [6][12]
mg/mL Chloride
25.0/12.5 )
) 0.9% Sodium
37°C mg/mL (with ) 91% 24 hours [8]
Chloride
Tazobactam)
25.0/12.5
] 5% Dextrose
37°C mg/mL (with ) 89% 24 hours [8]
in Water
Tazobactam)
Renal,
Standard, N
37°C ] Not Specified  >90% 24 hours [13]
and High
Doses
0.9% Sodium
Room 20/10 mg/L & )
Chloride & >98.5% 24 hours [14][15]
Temperature 10/5 mg/L

5% Glucose

Experimental Protocols

Protocol 1: Preparation of Ceftolozane Sulfate Stock Solution

o Allow the Ceftolozane sulfate powder vial to equilibrate to room temperature before

opening to minimize moisture condensation.

o Under aseptic conditions, reconstitute the powder with sterile water for injection or 0.9%

Sodium Chloride for Injection.[7][11] Gently shake the vial to dissolve the contents

completely.

o The final volume will be slightly larger than the volume of diluent added. For example,

reconstituting a 1g vial with 10 mL of diluent results in a final volume of approximately 11.4

mL.[7][11]
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« If not for immediate use, filter-sterilize the stock solution using a 0.22 pm filter.[4]

 Aliquot the stock solution into sterile, cryo-resistant vials for single use to avoid repeated
freeze-thaw cycles.[4]

» Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3][4]
Protocol 2: Stability Testing of Ceftolozane Sulfate in Solution

o Prepare solutions of Ceftolozane sulfate at the desired concentration in the relevant diluent
(e.g., 0.9% sodium chloride, 5% dextrose, or specific experimental buffer).

» Divide the solution into multiple containers for sampling at different time points.

» Store the containers under the desired stress conditions (e.g., specific temperature, light
exposure).

» At each designated time point, withdraw a sample and perform the following analyses:
o Visual Inspection: Note any changes in color or the formation of particulate matter.[7]
o pH Measurement: Measure the pH of the solution.

o Chromatographic Analysis: Use a validated stability-indicating HPLC method (e.g., HPLC-
DAD or HPLC-MS/MS) to determine the concentration of remaining Ceftolozane sulfate
and to detect the presence of any degradation products.[6][16][17]

o Calculate the percentage of Ceftolozane sulfate remaining at each time point relative to the

initial concentration.

Visualizations
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Experimental Workflow for Stability Testing
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:
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:

Analyze Samples
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Caption: Workflow for assessing the stability of Ceftolozane sulfate.
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Caption: Factors leading to the degradation of Ceftolozane sulfate.
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Troubleshooting Logic for Unexpected Results

Unexpected Experimental Result
(e.g., low activity)
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of Powder and Stock Solution Preparation Protocol Incompatibilities
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Caption: A logical guide for troubleshooting unexpected experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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